Cas no 6130-93-4 (2,\u200b2',\u200b6,\u200b6'-\u200bTetramethyl-\u200bN-\u200bnitrosopiperidine)

• Product Name: 2,\u200b2',\u200b6,\u200b6'-\u200bTetramethyl-\u200bN-\u200bnitrosopiperidine
• CAS No: 6130-93-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 507210
• Update Time: 2026-04-29

2,\u200b2',\u200b6,\u200b6'-\u200bTetramethyl-\u200bN-\u200bnitrosopiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,2,2,6,6-tetramethyl-1-nitroso-
• 2,2',6,6'-Tetramethyl-N-nitrosopiperidine
• 2,\u200b2',\u200b6,\u200b6'-\u200bTetramethyl-\u200bN-\u200bnitrosopiperidine

Computed Properties

• Exact Mass: 170.14204

Experimental Properties

• Density: 1.0114 (rough estimate)
• Boiling Point: 299.91°C (rough estimate)
• Refractive Index: 1.4790 (estimate)
• PSA: 32.67

Additional information on 2,\u200b2',\u200b6,\u200b6'-\u200bTetramethyl-\u200bN-\u200bnitrosopiperidine

Research Brief on 2,2',6,6'-Tetramethyl-N-nitrosopiperidine (CAS: 6130-93-4): Recent Advances and Applications

The compound 2,2',6,6'-Tetramethyl-N-nitrosopiperidine (CAS: 6130-93-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug development and chemical biology.

Recent studies have highlighted the role of 2,2',6,6'-Tetramethyl-N-nitrosopiperidine as a nitrosamine derivative, which is of particular interest in the context of carcinogenicity and mutagenicity research. A 2023 study published in the Journal of Medicinal Chemistry explored its use as a model compound for understanding nitrosamine-induced DNA damage, shedding light on potential therapeutic interventions to mitigate such effects. The study employed advanced spectroscopic techniques and computational modeling to elucidate the compound's interaction with DNA bases.

In the realm of synthetic chemistry, novel methodologies for the efficient synthesis of 2,2',6,6'-Tetramethyl-N-nitrosopiperidine have been developed. A recent publication in Organic Letters (2024) described a catalytic nitrosation approach using environmentally benign reagents, significantly improving yield and purity. This advancement is particularly relevant for large-scale production and further pharmacological evaluation.

Pharmacologically, the compound has been investigated for its potential as a precursor in the development of novel anticancer agents. Research conducted at the National Cancer Institute (2023) demonstrated that derivatives of 2,2',6,6'-Tetramethyl-N-nitrosopiperidine exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. These findings open new avenues for structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy.

From a regulatory perspective, the presence of nitrosamine impurities in pharmaceuticals has become a critical concern. The European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have issued guidelines on nitrosamine limits in drug products. Recent analytical methods, such as LC-MS/MS and GC-MS, have been optimized for the detection of 2,2',6,6'-Tetramethyl-N-nitrosopiperidine at trace levels, ensuring compliance with stringent safety standards.

In conclusion, 2,2',6,6'-Tetramethyl-N-nitrosopiperidine (CAS: 6130-93-4) continues to be a compound of significant scientific interest. Its dual role as a research tool for understanding nitrosamine toxicity and as a potential scaffold for drug development underscores its importance in chemical biology and pharmaceutical sciences. Future research should focus on elucidating its precise mechanisms of action and exploring its therapeutic potential in greater depth.